N-Methoxy-N-methyl-3,3-diphenyl-propionamide

• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol
• IUPAC Name: N-methoxy-N-methyl-3,3-diphenylpropanamide
• InChI: InChI=1S/C17H19NO2/c1-18(20-2)17(19)13-16(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-12,16H,13H2,1-2H3
• InChI Key: RZJZCDMWLPKNNU-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)CC(C1=CC=CC=C1)C2=CC=CC=C2)OC

Description

N-Methoxy-N-methyl-3,3-diphenyl-propionamide is a useful research compound. Its molecular formula is C17H19NO2 and its molecular weight is 269.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3,3-diphenylpropionic acid (CAS RN: [606-83-7], 1.5 g) in DMF (17 mL) was added TBTU (2.98 g) and Et3N (2.1 mL) at 0° C. The reaction mixture was stirred at rt for 10 min and again cooled down to 0° C. N,O-dimethylhydroxylamine hydrochloride (0.78 g) was added and the mixture was stirred at rt for 1 hour. A saturated aqueous solution of NaHCO3 was added, the phases were separated and the inorganic one was extracted with TBME (2×). The combined organic layers were washed with 1N aqueous KHSO4 and brine, dried over Na2SO4, filtered and concentrated in vacuo. The crude product was purified by flash chromatography on silica gel (EtOAc/n-heptane 1:1) to yield the title compound (1.52 g, 85%) as a colorless oil, MS (ESI+): m/z=270.2 ([M+H]+).